2-{[2-(Allyloxy)anilino]carbonyl}benzoic acid

• Molecular Formula: C17H15NO4
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 2-[(2-prop-2-enoxyphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C17H15NO4/c1-2-11-22-15-10-6-5-9-14(15)18-16(19)12-7-3-4-8-13(12)17(20)21/h2-10H,1,11H2,(H,18,19)(H,20,21)
• InChI Key: LUDDSHGNHDSPCA-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC=C1NC(=O)C2=CC=CC=C2C(=O)O

Description

2-{[2-(Allyloxy)anilino]carbonyl}benzoic acid, commonly known as ALCAR, is a chemical compound that has gained significant attention in the scientific community due to its various potential applications. ALCAR is a derivative of L-carnitine, an amino acid that is naturally produced in the human body. ALCAR has been found to have several biochemical and physiological effects that make it a promising candidate for research in various fields.

Mechanism of Action

ALCAR works by increasing the levels of acetylcholine, a neurotransmitter that is involved in various cognitive functions, including memory and learning. ALCAR also improves mitochondrial function, which is essential for energy production and cellular metabolism. ALCAR has also been found to reduce oxidative stress and inflammation, which are common factors in various diseases.
Biochemical and Physiological Effects
ALCAR has several biochemical and physiological effects that make it a promising candidate for research in various fields. ALCAR has been found to improve cognitive function, including memory and learning. ALCAR has also been found to improve exercise performance and reduce muscle fatigue. ALCAR has also been studied for its potential anti-aging effects, as it has been found to improve mitochondrial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

ALCAR has several advantages for lab experiments, including its low toxicity and high solubility in water. ALCAR is also relatively stable under various conditions, making it easy to handle in the lab. However, ALCAR has some limitations, including its high cost and the need for specialized equipment and expertise to synthesize and handle it.

Future Directions

ALCAR has several potential future directions for research, including its use in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. ALCAR may also have potential applications in the treatment of various metabolic disorders, including diabetes and obesity. ALCAR may also have potential applications in the field of sports medicine, as it has been found to improve exercise performance and reduce muscle fatigue. Further research is needed to fully understand the potential applications of ALCAR in various fields.
Conclusion
In conclusion, 2-{[2-(Allyloxy)anilino]carbonyl}benzoic acid, commonly known as ALCAR, is a promising compound that has gained significant attention in the scientific community due to its various potential applications. ALCAR has several biochemical and physiological effects that make it a promising candidate for research in various fields. Further research is needed to fully understand the potential applications of ALCAR in various fields.

Synthesis Methods

ALCAR can be synthesized using various methods, including the reaction between 2-aminobenzoic acid and allyl bromide in the presence of a base. The resulting product is then subjected to a series of reactions, including acetylation and deprotection, to obtain the final product. ALCAR can also be synthesized using other methods, including the reaction between 2-aminobenzoic acid and allyl alcohol in the presence of a catalyst.

Scientific Research Applications

ALCAR has been extensively studied for its potential applications in various fields, including neuroscience, sports medicine, and aging. ALCAR has been found to have neuroprotective effects that make it a promising candidate for research in the field of neuroscience. ALCAR has also been found to improve exercise performance and reduce muscle fatigue, making it a popular supplement in sports medicine. ALCAR has also been studied for its potential anti-aging effects, as it has been found to improve mitochondrial function and reduce oxidative stress.